Cas no 101140-06-1 (5,5',7,7'-Tetrahydroxy-2,2'-bis(4-hydroxyphenyl)-4H,4'H-[3,8'-bichromene]-4,4'-dione)

• Product Name: 5,5',7,7'-Tetrahydroxy-2,2'-bis(4-hydroxyphenyl)-4H,4'H-[3,8'-bichromene]-4,4'-dione
• CAS No: 101140-06-1
• MF: C₃₀H₁₈O₁₀
• MW: 538.457929134369
• MDL: MFCD20275041
• CID: 124501
• PubChem ID: 329765365
• Update Time: 2025-09-17

5,5',7,7'-Tetrahydroxy-2,2'-bis(4-hydroxyphenyl)-4H,4'H-[3,8'-bichromene]-4,4'-dione Chemical and Physical Properties

Names and Identifiers

• 5,5',7,7'-Tetrahydroxy-2,2'-bis(4-hydroxyphenyl)-4H,4'H-[3,8'-bichromene]-4,4'-dione
• I3,II8-Biapigenin
• 3,8''-Biapigenin
• [3,8'-Bi-4H-1-benzopyran]-4,4'-dione,5,5',7,7'-tetrahydroxy-2,2'-bis(4-hydroxyphenyl)-
• I3,II8 BIAPIGENIN
• 8-[5-(5,7-dihydroxy-4-oxochromen-2-yl)-2-hydroxyphenyl]-5,7-dihydroxy-2-(4-hydroxyphenyl)chromen-4-one
• 3,8″-Biapigenin
• 5,5′,7,7′-Tetrahydroxy-2,2′-bis(4-hydroxyphenyl)-[3,8′-bi-4H-1-benzopyran]-4,4′-dione
• 8,3''-Biapigenin
• Biapigenin
• [ "" ]
• CHEMBL515252
• SCHEMBL617814
• FT-0775290
• cid_10414856
• ACon1_000118
• DTXSID301318358
• HMS2270H19
• CS-0017652
• SMR000440615
• [3,8'-Bi-4H-1-benzopyran]-4,4'-dione, 5,5',7,7'-tetrahydroxy-2,2'-bis(4-hydroxyphenyl)-
• 4',4''',5,5'',7,7''-Hexahydroxy-3,8''-biflavone
• Biapigenin; I3,II8-Biapigenin
• CHEBI:192848
• BDBM50259862
• 3,8'-Biapigenin
• 3,8''''-biapigenin
• MEGxp0_000393
• AKOS022184825
• PD151053
• FS-10070
• 101140-06-1
• MLS000877033
• HY-N1799
• BRD-K19704761-001-01-8
• 13,Ii8-Biapigenin
• 3-[5,7-dihydroxy-2-(4-hydroxyphenyl)-4-oxochromen-8-yl]-5,7-dihydroxy-2-(4-hydroxyphenyl)chromen-4-one
• 5,5',7,7'-Tetrahydroxy-2,2'-bis(4-hydroxyphenyl)-[3,8'-bi-4H-1-benzopyran]-4,4'-dione, 9CI
• NS00097322
• I3,II8-Biapigenin, analytical standard
• B0005-189866
• MLSMR
• DA-49521
• 5,5',7,7'-TETRAHYDROXY-2,2'-BIS(4-HYDROXYPHENYL)-[3,8'-BICHROMENE]-4,4'-DIONE

• MDL： MFCD20275041
• Inchi： 1S/C30H18O10/c31-15-5-1-13(2-6-15)22-12-21(37)24-19(35)11-20(36)26(30(24)39-22)27-28(38)25-18(34)9-17(33)10-23(25)40-29(27)14-3-7-16(32)8-4-14/h1-12,31-36H
• InChI Key： IQAMTZLKUHMPPE-UHFFFAOYSA-N
• SMILES： O1C2C=C(C=C(C=2C(C(=C1C1C=CC(=CC=1)O)C1C(=CC(=C2C(C=C(C3C=CC(=CC=3)O)OC=12)=O)O)O)=O)O)O

Computed Properties

• Exact Mass: 538.09000
• Monoisotopic Mass: 538.08999677g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 40
• Rotatable Bond Count: 3
• Complexity: 1050
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 174Ų

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.7±0.1 g/cm3
• Boiling Point: 910.5°C at 760 mmHg
• Flash Point: 308.8±27.8 °C
• PSA: 181.80000
• LogP: 5.13400
• Vapor Pressure: 0.0±0.3 mmHg at 25°C

5,5',7,7'-Tetrahydroxy-2,2'-bis(4-hydroxyphenyl)-4H,4'H-[3,8'-bichromene]-4,4'-dione Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Biflavonoids and polyflavonoids
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone